Cas no 145821-55-2 (3-bromo-1H-Pyrrole-2-carboxylic acid)

• Product Name: 3-bromo-1H-Pyrrole-2-carboxylic acid
• CAS No: 145821-55-2
• MF: C₅H₄BrNO₂
• MW: 189.994760513306
• MDL: MFCD28128036
• CID: 1106273
• PubChem ID: 53830748
• Update Time: 2025-04-20

3-bromo-1H-Pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1H-Pyrrole-2-carboxylic acid
• 145821-55-2
• bromopyrrol-2-carboxylic acid
• AKOS023809443
• SB63891
• CS-0161039
• 1H-Pyrrole-2-carboxylic acid, 3-bromo-
• BS-15434
• 3-BROMO-1H-PYRROLE-2-CARBOXYLICACID
• AMY39753
• DA-24076
• MFCD28128036
• GCGLHBLIXZLOAL-UHFFFAOYSA-N
• ZB0521
• A936825
• SCHEMBL3032701

• MDL： MFCD28128036
• Inchi： 1S/C5H4BrNO2/c6-3-1-2-7-4(3)5(8)9/h1-2,7H,(H,8,9)
• InChI Key： GCGLHBLIXZLOAL-UHFFFAOYSA-N
• SMILES： BrC1C=CNC=1C(=O)O

Computed Properties

• Exact Mass: 188.943
• Monoisotopic Mass: 188.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų